Cas no 1243395-34-7 (5-(Tert-butoxy)pyridin-3-OL)

• Product Name: 5-(Tert-butoxy)pyridin-3-OL
• CAS No: 1243395-34-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5167620
• Update Time: 2025-05-20

5-(Tert-butoxy)pyridin-3-OL Chemical and Physical Properties

Names and Identifiers

• 5-(TERT-BUTOXY)PYRIDIN-3-OL
• MB22205
• 5-tert-Butoxy-pyridin-3-ol
• 5-(Tert-butoxy)pyridin-3-OL

• Inchi： 1S/C9H13NO2/c1-9(2,3)12-8-4-7(11)5-10-6-8/h4-6,11H,1-3H3
• InChI Key： ODGHHNUOQKJGQJ-UHFFFAOYSA-N
• SMILES： O(C1C=NC=C(C=1)O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4

Additional information on 5-(Tert-butoxy)pyridin-3-OL

5-(Tert-butoxy)pyridin-3-OL: A Comprehensive Overview

The compound 5-(Tert-butoxy)pyridin-3-OL (CAS No. 1243395-34-7) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as tert-butyl pyridin-3-ol, belongs to the broader class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The tert-butoxy group attached at the 5-position of the pyridine ring introduces unique electronic and steric properties, making this compound a valuable building block for further chemical modifications.

Recent studies have highlighted the potential of 5-(Tert-butoxy)pyridin-3-OL in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a precursor for bioactive molecules, particularly in the context of anti-inflammatory and antioxidant therapies. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase enzymes, which are key targets in inflammatory diseases. This finding underscores the importance of tert-butyl pyridin-3-ol as a lead compound for drug development.

In addition to its pharmacological applications, 5-(Tert-butoxy)pyridin-3-OL has also found utility in materials science. Its ability to form stable coordination complexes with metal ions has made it a promising candidate for use in catalysis and sensor technologies. A 2022 article in *Chemical Communications* reported on the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, showcasing its potential in industrial chemical processes.

The synthesis of tert-butyl pyridin-3-ol has been optimized through various methodologies, with microwave-assisted synthesis emerging as a particularly efficient approach. This method not only reduces reaction times but also enhances yield and purity, making it more accessible for large-scale production. The ease of synthesis has further propelled its use in academic and industrial research settings.

From an environmental standpoint, the stability and biodegradability of 5-(Tert-butoxy)pyridin-3-OL have been evaluated to ensure its safe handling and disposal. Studies indicate that this compound exhibits moderate biodegradability under aerobic conditions, aligning with current eco-friendly practices in chemical manufacturing.

In conclusion, 5-(Tert-butoxy)pyridin-3-OL (CAS No. 1243395-34-7) stands out as a multifaceted compound with applications spanning drug discovery, catalysis, and materials science. Its unique chemical properties and versatile reactivity make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.